2-(Pent-3-yn-1-yl)cyclopentan-1-ol

• Molecular Formula: C10H16O
• Molecular Weight: 152.23 g/mol
• IUPAC Name: 2-pent-3-ynylcyclopentan-1-ol
• InChI: InChI=1S/C10H16O/c1-2-3-4-6-9-7-5-8-10(9)11/h9-11H,4-8H2,1H3
• InChI Key: QLZVJBPWRSHWQS-UHFFFAOYSA-N
• Canonical SMILES: CC#CCCC1CCCC1O

Description

2-(Pent-3-yn-1-yl)cyclopentan-1-ol is a cyclopentanol derivative featuring a hydroxyl group at the 1-position and a pent-3-yn-1-yl substituent at the 2-position of the cyclopentane ring. The pent-3-yn-1-yl group introduces an alkyne functionality, which imparts unique electronic and steric properties. This compound is hypothesized to be synthesized via methods analogous to those reported for related cyclopentanol derivatives, such as hydroboration-oxidation of alkenyl or alkynyl precursors (e.g., BH₃·Me₂S followed by H₂O₂/NaOH treatment) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Pent-3-yn-1-yl)cyclopentan-1-ol typically involves the reaction of cyclopentanone with a suitable alkyne under specific conditions. One common method is the addition of a pentynyl Grignard reagent to cyclopentanone, followed by hydrolysis to yield the desired alcohol. The reaction conditions often include:

Solvent: Ether or THF (tetrahydrofuran)

Temperature: Room temperature to reflux

Catalysts: Magnesium turnings for Grignard reagent preparation

Industrial Production Methods

While specific industrial methods for the large-scale production of 2-(Pent-3-yn-1-yl)cyclopentan-1-ol are not well-documented, the general approach would involve optimizing the laboratory synthesis for scale-up. This includes using larger reactors, continuous flow systems, and ensuring the availability of high-purity starting materials.

Chemical Reactions Analysis

Types of Reactions

2-(Pent-3-yn-1-yl)cyclopentan-1-ol can undergo various chemical reactions, including:

Oxidation: Conversion to ketones or carboxylic acids using oxidizing agents like PCC (pyridinium chlorochromate) or KMnO4 (potassium permanganate).

Reduction: Hydrogenation of the alkyne group to yield the corresponding alkane using catalysts like Pd/C (palladium on carbon).

Substitution: Nucleophilic substitution reactions at the hydroxyl group to form ethers or esters.

Common Reagents and Conditions

Oxidation: PCC in dichloromethane, KMnO4 in aqueous solution

Reduction: H2 gas with Pd/C catalyst

Substitution: Alkyl halides or acyl chlorides in the presence of a base like pyridine

Major Products Formed

Oxidation: Cyclopentanone derivatives or carboxylic acids

Reduction: 2-(Pent-3-yl)cyclopentan-1-ol

Substitution: Ethers or esters depending on the nucleophile used

Scientific Research Applications

2-(Pent-3-yn-1-yl)cyclopentan-1-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Potential use in studying enzyme-catalyzed reactions involving alcohols and alkynes.

Medicine: Investigated for its potential pharmacological properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 2-(Pent-3-yn-1-yl)cyclopentan-1-ol exerts its effects depends on the specific application. In chemical reactions, the hydroxyl group can act as a nucleophile, while the alkyne group can participate in addition reactions. In biological systems, it may interact with enzymes or receptors, influencing various biochemical pathways.

Comparison with Similar Compounds

Substituent Effects on Reactivity and Properties

The structural analogs of 2-(Pent-3-yn-1-yl)cyclopentan-1-ol vary primarily in their substituents, which significantly influence their chemical behavior:

Compound	Substituent	Key Functional Groups	Molecular Formula	Molecular Weight (g/mol)
2-(Pent-3-yn-1-yl)cyclopentan-1-ol	Pent-3-yn-1-yl	-OH, -C≡C-	C₁₀H₁₄O	150.22 (calculated)
2-(Prop-2-en-1-yl)cyclopentan-1-ol	Allyl (prop-2-en-1-yl)	-OH, -C=C-	C₈H₁₂O	124.18
1-(1-Aminobutan-2-yl)cyclopentan-1-ol	1-Aminobutan-2-yl	-OH, -NH₂	C₉H₁₉NO	157.25
2-(Furan-2-yl)cyclopentan-1-ol	Furan-2-yl	-OH, aromatic heterocycle	C₉H₁₂O₂	152.19
2-(1H-Imidazol-1-yl)cyclopentan-1-ol	1H-Imidazol-1-yl	-OH, aromatic N-heterocycle	C₈H₁₂N₂O	152.19

Key Observations :

• Alkyne vs. Alkene: The alkyne in 2-(Pent-3-yn-1-yl)cyclopentan-1-ol offers distinct reactivity (e.g., susceptibility to Sonogashira coupling) compared to the alkene in 2-(prop-2-en-1-yl)cyclopentan-1-ol, which may undergo hydrogenation or epoxidation .
• Heterocyclic Substituents : Furan and imidazole groups (as in ) enhance aromaticity and enable hydrogen bonding or metal coordination, broadening utility in catalysis or bioactive molecule design.

Physical Properties and Purity

Available purity data for analogs suggest standards for research-grade compounds:

• 1-(1-Aminobutan-2-yl)cyclopentan-1-ol: ≥95% purity .
• 2-(1H-Imidazol-1-yl)cyclopentan-1-ol: 95% purity (commercial suppliers) .
• rac-(1R,2R)-2-(Piperazin-1-yl)cyclopentan-1-ol: 95% purity .

These benchmarks imply that 2-(Pent-3-yn-1-yl)cyclopentan-1-ol would likely require ≥95% purity for research applications, particularly in pharmaceuticals or materials science.

Biological Activity

2-(Pent-3-yn-1-yl)cyclopentan-1-ol is a compound that has garnered interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic applications, and comparative analysis with related compounds.

Chemical Structure and Properties

The chemical structure of 2-(Pent-3-yn-1-yl)cyclopentan-1-ol features a cyclopentanol core with a pentynyl substituent. This configuration allows for interactions with biological molecules, which can lead to various pharmacological effects.

Property	Value
Molecular Formula	C₉H₁₄O
Molecular Weight	142.21 g/mol
Functional Groups	Hydroxyl (-OH), Alkyne (-C≡C-)

The biological activity of 2-(Pent-3-yn-1-yl)cyclopentan-1-ol is primarily attributed to its ability to interact with specific enzymes and receptors. The hydroxyl group can form hydrogen bonds, influencing enzyme activity and potentially modulating various biochemical pathways. The alkyne moiety may facilitate hydrophobic interactions, affecting the conformation and function of target proteins .

Antimicrobial Activity

Recent studies have indicated that compounds with similar structures exhibit antimicrobial properties. While specific data on 2-(Pent-3-yn-1-yl)cyclopentan-1-ol is limited, its structural analogs have shown effectiveness against various pathogens, suggesting potential antibacterial and antifungal activities .

Anticancer Properties

Research into related compounds has revealed promising anticancer activities. For instance, compounds with similar functional groups have been studied for their ability to inhibit cancer cell proliferation through mechanisms such as apoptosis induction and cell cycle arrest .

Anti-inflammatory Effects

Compounds derived from cyclopentanol structures have been noted for their anti-inflammatory properties. The modulation of pro-inflammatory mediators is a key area of interest, with studies indicating that similar compounds can inhibit pathways leading to inflammation .

Study on Antimicrobial Peptides

A study investigated the antimicrobial properties of small molecular weight bioactive compounds, highlighting the dual roles these compounds can play in targeting both bacteria and cancer cells. Although not directly focused on 2-(Pent-3-yn-1-yl)cyclopentan-1-ol, the findings suggest a framework for exploring its potential in similar applications .

Evaluation of Anticancer Activity

In a comparative study involving various cyclopentanol derivatives, it was found that certain structural modifications could enhance anticancer activity. This research provides insights into how variations in the pentynyl group may influence biological effects, paving the way for further investigation into 2-(Pent-3-yn-1-yl)cyclopentan-1-ol .

Comparative Analysis with Similar Compounds

Compound Name	Structure Type	Notable Features
2-(Prop-2-enyl)cyclopentan-1-ol	Cyclopentanol	Contains an alkene instead of an alkyne chain
3-Methylcyclopentanol	Cyclopentanol	Lacks alkyne functionality; simpler structure
2-(Butynyl)cyclopentanone	Cyclopentanone	Contains a ketone group; different functional properties

The distinct features of 2-(Pent-3-yn-1-yl)cyclopentan-1-ol compared to these analogues suggest unique reactivity and potential biological activities that warrant further exploration.

Q & A

Q. What synthetic methodologies are commonly employed to prepare 2-(Pent-3-yn-1-yl)cyclopentan-1-ol?

The synthesis typically involves cyclopentanone derivatives as precursors. For structurally similar alcohols (e.g., 2-(Methylamino)cyclopentan-1-ol), reductive amination or Grignard addition with alkynyl groups is used, followed by reduction with agents like sodium borohydride (NaBH₄) . Alkynyl side chains can be introduced via Sonogashira coupling or nucleophilic addition to cyclopentanone derivatives under controlled conditions.

Q. How is the structural integrity of 2-(Pent-3-yn-1-yl)cyclopentan-1-ol confirmed experimentally?

Key techniques include:

• NMR spectroscopy (¹H and ¹³C) to map proton environments and carbon connectivity.
• IR spectroscopy to identify hydroxyl (-OH) and alkyne (C≡C) functional groups.
• Mass spectrometry for molecular weight confirmation.
• X-ray crystallography (using programs like SHELX ) to resolve stereochemistry if single crystals are obtained.

Q. What are the primary chemical reactions of 2-(Pent-3-yn-1-yl)cyclopentan-1-ol under laboratory conditions?

The compound undergoes:

• Oxidation : Conversion of the alcohol to a ketone using KMnO₄ or CrO₃.
• Hydrogenation : Partial or full reduction of the alkyne to alkanes or alkenes.
• Nucleophilic substitution : Functionalization of the hydroxyl group via tosylation or alkylation .

Advanced Research Questions

Q. How can enantioselective synthesis of 2-(Pent-3-yn-1-yl)cyclopentan-1-ol be achieved?

Chiral induction methods include:

• Asymmetric catalysis : Use of chiral boron reagents (e.g., (+)-IpcBH₂) to control stereochemistry during hydroboration-oxidation, as demonstrated for related cyclopentanol derivatives (92% enantiomeric excess) .
• Chiral HPLC : Post-synthesis enantiomeric separation using columns like CHIRALPAK IC-3 (hexane/iPrOH) to verify stereochemical purity .

Q. What computational strategies optimize reaction pathways for synthesizing 2-(Pent-3-yn-1-yl)cyclopentan-1-ol?

• Density Functional Theory (DFT) : Models transition states and predicts regioselectivity for alkynyl group addition.
• Solvent effect simulations : Assess polarity and steric hindrance to improve reaction yields (e.g., THF vs. DMF) .
• Retrosynthetic analysis : Tools like Pistachio/Bkms_metabolic aid in precursor selection and pathway design .

Q. How can contradictions between experimental and theoretical spectral data be resolved?

• Cross-validation : Compare NMR/IR data with computational predictions (DFT-generated spectra).
• Impurity analysis : Use HPLC or GC-MS to detect side products or tautomers.
• Crystallographic refinement : SHELXL resolves ambiguities in molecular geometry or hydrogen bonding.

Q. What role does steric and electronic tuning play in modifying the reactivity of 2-(Pent-3-yn-1-yl)cyclopentan-1-ol?

• Steric effects : Bulky substituents on the cyclopentane ring hinder nucleophilic attack on the hydroxyl group.
• Electronic effects : Electron-withdrawing groups (e.g., alkynes) polarize the C-O bond, enhancing oxidation susceptibility. Studies on analogs like 2-(Pyridin-4-ylmethyl)cyclopentan-1-ol highlight substituent-dependent reactivity .

Q. What are the applications of 2-(Pent-3-yn-1-yl)cyclopentan-1-ol in medicinal chemistry?

While direct data is limited, structurally similar compounds (e.g., 2-(Methylamino)cyclopentan-1-ol) are explored as intermediates in drug synthesis, particularly for modulating cell signaling pathways or as chiral building blocks in bioactive molecules .

Data Contradiction and Validation

Q. How to address discrepancies in reaction yields reported across studies?

• Reproducibility checks : Standardize solvent purity, catalyst loading, and temperature.
• Kinetic profiling : Monitor reaction progress via in-situ techniques (e.g., FTIR) to identify bottlenecks.
• Meta-analysis : Compare synthetic protocols for analogs (e.g., 2-(Furan-2-yl)cyclopentan-1-ol ) to isolate critical variables.

Q. What strategies validate the biological activity of derivatives of 2-(Pent-3-yn-1-yl)cyclopentan-1-ol?

• Structure-activity relationship (SAR) studies : Systematic modification of the alkyne or hydroxyl group.
• In vitro assays : Test cytotoxicity, receptor binding, or enzyme inhibition using cell lines.
• Molecular docking : Predict target interactions using software like AutoDock for lead optimization .